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Compound of Interest

Compound Name: Benzo(e)pyrene-d12

Cat. No.: B167089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzo(e)pyrene-d12, a deuterated
polycyclic aromatic hydrocarbon (PAH). It covers its fundamental molecular properties, its
primary application as an internal standard in quantitative analysis, a detailed experimental
protocol for its use, and the key biological signaling pathway influenced by its non-deuterated
counterpart, Benzo(e)pyrene.

Core Molecular Data

Benzo(e)pyrene-d12 is a stable isotope-labeled form of Benzo(e)pyrene, a five-ring polycyclic
aromatic hydrocarbon. The replacement of hydrogen atoms with deuterium atoms results in a
higher molecular weight, which allows it to be distinguished from the native compound in mass
spectrometry-based analyses. This property makes it an ideal internal standard for accurate
guantification in complex matrices.

Molecular Properties

The key molecular properties of Benzo(e)pyrene-d12 and its corresponding non-deuterated
analog are summarized below for direct comparison.
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Property Benzo(e)pyrene-d12 Benzo(e)pyrene
Chemical Formula C20D12 C2oH12[1]
Molecular Weight ~264.38 g/mol [2][3] ~252.31 g/mol [1]
CAS Number 205440-82-0 192-97-2

Colorless crystals or white Colorless crystals or white
Appearance ) ) ) )

crystalline solid crystalline solid
Isotopic Purity Typically =98 atom % D Not Applicable

Application in Quantitative Analysis

The primary utility of Benzo(e)pyrene-d12 in research and drug development is its role as an
internal standard in isotope dilution mass spectrometry (IDMS). This analytical technique is the
gold standard for high-accuracy quantification of trace-level compounds in complex samples
such as environmental matrices, foodstuffs, and biological tissues.

When added to a sample at a known concentration prior to extraction and analysis,
Benzo(e)pyrene-d12 experiences the same sample preparation losses and ionization
suppression or enhancement effects as the native Benzo(e)pyrene. By measuring the ratio of
the native analyte to the deuterated internal standard, a highly accurate and precise
quantification can be achieved, correcting for variations in the analytical process.

Logical Workflow for Isotope Dilution Analysis

The following diagram illustrates the logical workflow for using a deuterated internal standard
like Benzo(e)pyrene-d12 in a quantitative analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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